Cas no 154669-94-0 (1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI))

• Product name: 1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)
• CAS No: 154669-94-0
• MF: C₁₂H₁₅FO
• MW: 194.2453
• CID: 106671
• PubChem ID: 45080887

1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)
• (2R,3S)-2-fluoro-3-methyl-1-phenylpentan-1-one
• DTXSID90664170
• 154669-94-0
• 1-Pentanone, 2-fluoro-3-methyl-1-phenyl-, (R*,S*)- (9CI)

• Inchi： InChI=1S/C12H15FO/c1-3-9(2)11(13)12(14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3
• InChI Key： ZXBUAQSKMUQAMD-UHFFFAOYSA-N
• SMILES： CCC(C(C(C1=CC=CC=C1)=O)F)C

Computed Properties

• Exact Mass: 194.11075
• Monoisotopic Mass: 194.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 17.07